Lipophilicity Tuning: LogP Differentiation Among N1-Alkyl-1,2,3-triazole-4-methanamines
The computed partition coefficient (LogP) of (1-isopropyl-1H-1,2,3-triazol-4-yl)methanamine is 0.3177, measured by the XLogP3 method as reported by the Leyan database . This value is 1.0439 log units higher (i.e., approximately 11-fold more lipophilic) than the N1-methyl analog (LogP -0.7262) and 0.5610 log units higher (approximately 3.6-fold) than the N1-ethyl analog (LogP -0.2433) . Conversely, it is 0.1741 log units lower (approximately 1.5-fold less lipophilic) than the N1-tert-butyl analog (LogP 0.4918) . This positions the isopropyl derivative in a moderate lipophilicity window favorable for balancing passive membrane permeability with aqueous solubility.
| Evidence Dimension | LogP (partition coefficient) |
|---|---|
| Target Compound Data | LogP = 0.3177 |
| Comparator Or Baseline | Methyl: LogP = -0.7262; Ethyl: LogP = -0.2433; tert-Butyl: LogP = 0.4918 |
| Quantified Difference | ΔLogP (Isopropyl – Methyl) = +1.0439; ΔLogP (Isopropyl – Ethyl) = +0.5610; ΔLogP (Isopropyl – tert-Butyl) = -0.1741 |
| Conditions | Predicted LogP values from Leyan database using XLogP3 method |
Why This Matters
A LogP near 0.3 is within the optimal range for many CNS and oral drug targets, making the isopropyl analog a superior starting point compared to overly hydrophilic methyl/ethyl or excessively lipophilic tert-butyl variants.
